Cas no 1447607-50-2 (Ethyl 2-(4-hydroxycyclohexyl)pyrimidine-5-carboxylate)

• Product Name: Ethyl 2-(4-hydroxycyclohexyl)pyrimidine-5-carboxylate
• CAS No: 1447607-50-2
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 4817491
• Update Time: 2025-10-28

Ethyl 2-(4-hydroxycyclohexyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-(4-HYDROXYCYCLOHEXYL)PYRIMIDINE-5-CARBOXYLATE
• Ethyl 2-(4-hydroxycyclohexyl)pyrimidine-5-carboxylate

• Inchi： 1S/C13H18N2O3/c1-2-18-13(17)10-7-14-12(15-8-10)9-3-5-11(16)6-4-9/h7-9,11,16H,2-6H2,1H3
• InChI Key： MSLJYHSFRPJZGG-UHFFFAOYSA-N
• SMILES： OC1CCC(C2N=CC(C(=O)OCC)=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 1.1
• Topological Polar Surface Area: 72.3

Additional information on Ethyl 2-(4-hydroxycyclohexyl)pyrimidine-5-carboxylate

Ethyl 2-(4-hydroxycyclohexyl)pyrimidine-5-carboxylate (CAS No. 1447607-50-2): A Comprehensive Overview

Ethyl 2-(4-hydroxycyclohexyl)pyrimidine-5-carboxylate (CAS No. 1447607-50-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine core and hydroxycyclohexyl substituent, exhibits promising biological activities and potential therapeutic applications. This comprehensive overview delves into the chemical structure, synthesis, biological properties, and recent research advancements of Ethyl 2-(4-hydroxycyclohexyl)pyrimidine-5-carboxylate.

Chemical Structure and Synthesis

Ethyl 2-(4-hydroxycyclohexyl)pyrimidine-5-carboxylate is a derivative of pyrimidine, a heterocyclic aromatic organic compound with two nitrogen atoms at positions 1 and 3. The presence of a hydroxycyclohexyl group at the 4-position of the pyrimidine ring imparts unique chemical and biological properties to this compound. The ethyl ester group at the 5-position further enhances its solubility and stability.

The synthesis of Ethyl 2-(4-hydroxycyclohexyl)pyrimidine-5-carboxylate typically involves multi-step reactions. One common approach is to start with the reaction of ethyl cyanoacetate with an appropriate cyclohexanone derivative to form the intermediate, which is then cyclized to form the pyrimidine ring. The final step involves the introduction of the hydroxycyclohexyl group through a substitution reaction. Recent advancements in synthetic methods have focused on improving yield and reducing side reactions, making the production of this compound more efficient and cost-effective.

Biological Properties

Ethyl 2-(4-hydroxycyclohexyl)pyrimidine-5-carboxylate has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of its key properties is its ability to modulate specific enzymes and receptors involved in various physiological processes. For instance, it has been shown to exhibit potent inhibitory activity against certain kinases, which are crucial enzymes in cell signaling pathways.

Recent research has also highlighted the anti-inflammatory and anti-cancer properties of Ethyl 2-(4-hydroxycyclohexyl)pyrimidine-5-carboxylate. Studies have demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. In cancer research, this compound has shown promise in inhibiting tumor growth and metastasis by targeting key signaling pathways involved in cell proliferation and survival.

Pharmacological Applications

The potential pharmacological applications of Ethyl 2-(4-hydroxycyclohexyl)pyrimidine-5-carboxylate are diverse and promising. Its anti-inflammatory properties make it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to inhibit kinases also positions it as a potential therapeutic agent for neurological disorders, where aberrant kinase activity plays a significant role.

In the realm of oncology, Ethyl 2-(4-hydroxycyclohexyl)pyrimidine-5-carboxylate has shown promise in preclinical studies for treating various types of cancer. Its mechanism of action involves targeting multiple signaling pathways that are dysregulated in cancer cells, leading to reduced cell proliferation and increased apoptosis. Clinical trials are currently underway to evaluate its safety and efficacy in human patients.

Current Research Trends

The ongoing research on Ethyl 2-(4-hydroxycyclohexyl)pyrimidine-5-carboxylate is focused on several key areas. One major area of interest is the optimization of its pharmacokinetic properties to enhance its bioavailability and reduce side effects. Researchers are exploring various prodrug strategies and delivery systems to improve its therapeutic index.

Another area of active investigation is the development of novel derivatives with enhanced biological activities. By modifying the substituents on the pyrimidine ring or introducing additional functional groups, researchers aim to create compounds with improved potency and selectivity for specific targets.

In addition to these efforts, there is growing interest in understanding the molecular mechanisms underlying the biological effects of Ethyl 2-(4-hydroxycyclohexyl)pyrimidine-5-carboxylate. Advanced techniques such as high-throughput screening, molecular docking studies, and gene expression analysis are being employed to elucidate its mode of action at the cellular level.

Conclusion

Ethyl 2-(4-hydroxycyclohexyl)pyrimidine-5-carboxylate (CAS No. 1447607-50-2) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure confers distinct biological activities that make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties, paving the way for its potential use in treating various diseases.